Cas no 669-95-4 (2H-Pyran-2-one, 3-bromo-4,6-dimethyl-)

• Product Name: 2H-Pyran-2-one, 3-bromo-4,6-dimethyl-
• CAS No: 669-95-4
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 395489
• PubChem ID: 599820
• Update Time: 2025-04-19

2H-Pyran-2-one, 3-bromo-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-bromo-4,6-dimethyl-
• 3-Bromo-4,6-dimethyl-2H-pyran-2-one
• 3-bromo-4,6-dimethylpyran-2-one
• 3-Bromo-4,6-dimethyl-2H-pyran-2-one #
• PCJLUGUBXDBHFL-UHFFFAOYSA-N
• 669-95-4
• SCHEMBL11850720
• 3-Bromo-4,6-dimethyl-2-pyrone
• DTXSID60344831
• Q63398560

• Inchi： 1S/C7H7BrO2/c1-4-3-5(2)10-7(9)6(4)8/h3H,1-2H3
• InChI Key： PCJLUGUBXDBHFL-UHFFFAOYSA-N
• SMILES： BrC1C(=O)OC(C)=CC=1C

Computed Properties

• Exact Mass: 201.96291
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives